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Compound of Interest

Compound Name: Divinylbenzene
CAS No.: 91-14-5
Cat. No.: B6594060
Get Quote
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Executive Technical Summary

Divinylbenzene (DVB) is not merely a solvent; it is a reactive cross-linking monomer
fundamental to the synthesis of macroporous resins, ion-exchange media, and solid-phase
peptide synthesis (SPPS) supports. Its utility stems from its dual vinyl functionality, which
allows it to bridge polymer chains. However, this same bifunctionality makes DVB uniquely
prone to exothermic runaway polymerization.

Unlike standard solvents, DVB is a dynamic system. It is stabilized by a radical inhibitor that
functions only within a specific environmental window. This guide moves beyond the standard
Safety Data Sheet (SDS) to address the causality of DVB instability and provides a self-
validating protocol for its safe management in research and pilot-scale environments.

Chemical Profile & Critical Constants
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Parameter Value Operational Implication
Mixed isomers (typically 55%
CAS Number 1321-74-0
or 80% grades).
N ) High boiler; difficult to remove
Boiling Point ~195°C )
by rotary evaporation.
] Combustible Liquid. Requires
Flash Point 74°C - 76°C )
Class IlIA handling.
Low volatility, but vapors
Vapor Pressure 0.7 mmHg @ 25°C i
accumulate in headspaces.
_ Floats on water. Water is
Density 0.91-0.93 g/mL ) ) ] )
ineffective for fire suppression.
o ) Autocatalytic exothermic
Polymerization High Hazard

reaction.

The Primary Hazard: The Oxygen-Inhibitor Paradox

The most critical safety failure in DVB handling is the misunderstanding of its stabilization

mechanism. DVB is typically inhibited with 4-tert-butylcatechol (TBC).

The Mechanism: TBC is not a passive stabilizer. It is a radical scavenger that requires

dissolved oxygen to function.

» DVB slowly auto-oxidizes to form peroxides.

e These peroxides decompose into free radicals.

¢ In the presence of Oxygen: TBC reacts with these radicals to form stable quinones, halting

polymerization.

¢ In the absence of Oxygen (e.g., Nitrogen sparging): TBC becomes inactive. Free radicals

propagate, leading to rapid, exothermic polymerization ("popcorn polymer" formation) and

potential vessel rupture.
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Critical Directive: Never store inhibited DVB under a pure nitrogen atmosphere for extended
periods without re-aeration. A "blanket" of nitrogen strips the dissolved oxygen required for TBC
to work.

Visualization: The Stability Cycle

The following diagram illustrates the interdependence of Temperature, Oxygen, and TBC.
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Caption: The DVB stability triangle. Note that TBC requires Oxygen to intercept radicals before
they initiate runaway polymerization.[1][2]

Operational Handling Protocol
A. Storage & Shelf Life[2]

o Temperature: Store below 27°C (80°F). Higher temperatures deplete oxygen and TBC faster.
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» Headspace: Maintain an aerated headspace. If using a bulk tank, dry air sparging (not
Nitrogen) is required periodically to maintain 10-15 ppm dissolved oxygen [1].

o Shelf Life: Typically 30 days at ambient temperature if inhibited.[2] Refrigeration (2-8°C)
extends this significantly but requires checking for monomer crystallization.

B. The "TBC Check" (Self-Validating Step)

Before using DVB from a stored container, you must validate the inhibitor level.

 Visual Inspection: Pure DVB is clear/straw-colored. Darkening often indicates quinone
formation (active inhibition) or polymer accumulation.

o Quantification: Use a colorimetric test or HPLC.
o Acceptable Range: 900-1100 ppm TBC.[2]

o Critical Low: < 400 ppm.[3][4] Action: Re-inhibit immediately or dispose.

C. Removal of Inhibitor (Pre-Reaction)

For polymerization reactions, TBC must often be removed to allow the reaction to proceed.

o Wash Method: Wash DVB with 5% NaOH (aq) or 5% KOH. The phenolic TBC forms a water-
soluble salt and partitions into the aqueous phase.

« Filtration Method: Pass DVB through a column of activated alumina or silica gel.

e Immediate Use: Once TBC is removed, the DVB is unstable. Use immediately. Do not store
uninhibited monomer.

Workflow: Storage vs. Usage Decision Tree
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Caption: Decision logic for handling DVB. Note the critical loop for re-inhibiting low-TBC stock
before storage.

Toxicology & Exposure Control

DVB is an irritant and a potential sensitizer. Its structural similarity to styrene suggests
metabolic processing via cytochrome P450 to epoxides (styrene-7,8-epoxide analogues),
which are reactive alkylating agents [2].

Exposure Limits

Agency Limit (TWA) Notes

8-hour Time Weighted Average
OSHA PEL 10 ppm (50 mg/m3)

[3].[5]
ACGIH TLV 10 ppm Focus on respiratory irritation.

Personal Protective Equipment (PPE)

o Respiratory: If ventilation is poor or heating occurs, use a NIOSH-approved respirator with
Organic Vapor (OV) cartridges.[2]

o Skin: DVB penetrates standard latex.

o Recommended:Nitrile (minimum 0.4 mm thickness) or Viton for prolonged contact.
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o Avoid: Latex or thin vinyl.

o Eyes: Chemical splash goggles. A face shield is mandatory if transferring bulk quantities due
to the risk of splashing a corrosive inhibitor (TBC) or the monomer itself.

Emergency Response
Fire Fighting (Class B)

e Flash Point: ~74°C.[4]

o Strategy: DVB floats on water (Density ~0.92). Do not use a direct water jet, as it will spread
the burning liquid.

» Extinguishing Media: Alcohol-resistant foam, dry chemical, or Carbon Dioxide (CO2).

o Explosion Hazard: Heated containers may polymerize explosively. Fight fire from maximum
distance. Cool surrounding tanks with water spray [4].

Spill Management

e Evacuate: Remove ignition sources.

» PPE: Don full protective gear including organic vapor respirators.
o Containment: Prevent entry into waterways (toxic to aquatic life).
o Cleanup: Absorb with inert material (vermiculite or sand).

o Contraindication: Do not use clay-based absorbents that are highly acidic, as they can
catalyze polymerization.

o Disposal: Incineration in a permitted hazardous waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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